Cas no 242473-51-4 (5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile)
242473-51-4 structure
Product Name:5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile
CAS No:242473-51-4
MF:C9H6BrN
MW:208.054641246796
CID:4642679
PubChem ID:18690164
Update Time:2025-07-29
5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
- 5-bromobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
- AT20403
- 5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile
-
- Inchi： 1S/C9H6BrN/c10-8-3-1-2-6-4-7(5-11)9(6)8/h1-3,7H,4H2
- InChI Key： XJLOZQFHCDKJSP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C(C#N)C2
Computed Properties
- Exact Mass: 206.96836g/mol
- Monoisotopic Mass: 206.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.8
5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1659456-0.05g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 0.05g |
$347.0 | 2023-06-04 | |
| Enamine | EN300-1659456-0.1g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 0.1g |
$518.0 | 2023-06-04 | |
| Enamine | EN300-1659456-0.25g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 0.25g |
$743.0 | 2023-06-04 | |
| Enamine | EN300-1659456-0.5g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 0.5g |
$1170.0 | 2023-06-04 | |
| Enamine | EN300-1659456-1.0g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 1g |
$1500.0 | 2023-06-04 | |
| Enamine | EN300-1659456-2.5g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 2.5g |
$2940.0 | 2023-06-04 | |
| Enamine | EN300-1659456-5.0g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 5g |
$4349.0 | 2023-06-04 | |
| Enamine | EN300-1659456-10.0g |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95% | 10g |
$6450.0 | 2023-06-04 | |
| Enamine | EN300-1659456-50mg |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95.0% | 50mg |
$347.0 | 2023-09-21 | |
| Enamine | EN300-1659456-100mg |
5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
242473-51-4 | 95.0% | 100mg |
$518.0 | 2023-09-21 |
5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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